Cas no 42046-35-5 (DOSULEPIN IMPURITY A)

• Product Name: DOSULEPIN IMPURITY A
• CAS No: 42046-35-5
• MF: C₁₉H₂₁NOS
• MW: 311.44
• CID: 3028002
• Update Time: 2025-06-30

DOSULEPIN IMPURITY A Chemical and Physical Properties

Names and Identifiers

• DOSULEPIN IMPURITY A
• (E)-N,N-Dimethyl-3-(5-oxidodibenzo[b,e]thiepin-11(6H)-ylidene)-1-propanamine
• 1-Propanamine, N,N-dimethyl-3-(5-oxidodibenzo[b,e]thiepin-11(6H)-ylidene)-, (E)- (9CI)
• Dosulepin Sulfoxide
• Dosulepin Hydrochloride Impurity A
• Dosulepin Hydrochloride EP Impurity A

DOSULEPIN IMPURITY A Security Information

• Hazardous Material transportation number：NONH for all modes of transport

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiepins Dibenzothiepins

Additional information on DOSULEPIN IMPURITY A

DOSULEPIN IMPURITY A: Chemical Profile and Recent Research Applications

DOSULEPIN IMPURITY A, a chemically significant derivative, is widely recognized for its role in pharmaceutical and biochemical research. With the CAS number 42046-35-5, this compound has garnered attention due to its unique structural properties and potential applications in drug development. The study of such impurities is crucial in ensuring the purity and efficacy of pharmaceutical compounds, making DOSULEPIN IMPURITY A a subject of extensive interest among researchers.

The chemical composition of DOSULEPIN IMPURITY A is characterized by its complex molecular structure, which includes several functional groups that contribute to its reactivity and interaction with biological systems. Recent advancements in analytical chemistry have enabled more precise identification and quantification of this impurity, facilitating better quality control in manufacturing processes. This has been particularly important in the context of developing new therapeutic agents where impurities can significantly affect the safety and effectiveness of the final product.

In the realm of pharmaceutical research, DOSULEPIN IMPURITY A has been explored for its potential role in modulating various biological pathways. Studies have shown that this compound can interact with specific enzymes and receptors, which may have implications for treating inflammatory diseases and other chronic conditions. The investigation into its pharmacological properties has been supported by high-throughput screening techniques and computational modeling, allowing researchers to predict its behavior in different biological environments.

One of the most exciting areas of research involving DOSULEPIN IMPURITY A is its application in oncology. Preliminary studies suggest that it may possess anti-proliferative effects on certain cancer cell lines, making it a promising candidate for further development as an anti-cancer agent. The mechanisms by which it exerts these effects are still under investigation, but early findings indicate that it may interfere with critical signaling pathways involved in cell growth and survival.

The synthesis of DOSULEPIN IMPURITY A has also seen significant advancements, with researchers developing more efficient and scalable methods for its production. These methods not only improve the yield but also enhance the purity of the compound, reducing the presence of other contaminants that could affect experimental results. The development of such synthetic routes is essential for ensuring that researchers have access to high-quality materials for their studies.

Another important aspect of DOSULEPIN IMPURITY A is its role in toxicological studies. By understanding how this impurity behaves in different biological systems, researchers can gain insights into potential risks associated with similar compounds. This information is crucial for developing safety guidelines and regulatory frameworks that protect both patients and researchers involved in drug development.

The use of DOSULEPIN IMPURITY A in combination therapies is also an area of active research. Studies have shown that combining this compound with other therapeutic agents can lead to synergistic effects, enhancing overall treatment outcomes. This approach is particularly relevant in cases where single-agent therapy may not be sufficient to address complex diseases effectively.

Furthermore, the environmental impact of DOSULEPIN IMPURITY A production and disposal is a growing concern. Researchers are exploring sustainable practices to minimize waste and reduce the ecological footprint associated with its synthesis. These efforts align with broader trends in green chemistry aimed at developing environmentally friendly solutions for drug production.

Future directions for research on DOSULEPIN IMPURITY A include exploring its potential applications in neurology and psychiatry. Preliminary data suggest that it may interact with neurotransmitter systems relevant to mood regulation and cognitive function. While more research is needed to confirm these findings, they open up new avenues for investigating potential treatments for neurological disorders.

In conclusion, DOSULEPIN IMPURITY A represents a fascinating subject of study with significant implications for pharmaceutical research and development. Its unique chemical properties, coupled with recent advancements in analytical techniques and synthetic methods, have positioned it as a valuable tool for exploring new therapeutic strategies. As research continues to uncover more about this compound's potential applications, it is likely to play an increasingly important role in addressing some of the most pressing challenges in medicine today.